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Compound of Interest

Compound Name: Epigoitrin

Cat. No.: B1671491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper handling, storage, and

experimental use of Epigoitrin (also known as (R)-Goitrin). Adherence to these protocols is

crucial for ensuring experimental reproducibility, maintaining the integrity of the compound, and

ensuring laboratory safety.

Chemical and Physical Properties
Epigoitrin is a naturally occurring alkaloid found in plants such as Isatis indigotica and has

demonstrated a range of biological activities, including antiviral, anticancer, and antithyroid

effects.[1][2] Its physical and chemical properties are summarized below.
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Property Value References

Formal Name
(5R)-5-ethenyl-2-

oxazolidinethione
[3]

Synonyms (R)-Goitrin, Ba 51-090278 [3][4]

CAS Number 1072-93-1 [3][5][6]

Molecular Formula C₅H₇NOS [3][5][7]

Molecular Weight 129.18 g/mol [1][5][6]

Appearance Solid, Powder [3][4]

Purity ≥98% [3]

Melting Point 65 °C [4]

λmax 245 nm [3]

Safety, Handling, and Storage
While Epigoitrin is not classified as a hazardous substance, standard laboratory safety

protocols should be followed.[5][8]

Personal Protective Equipment (PPE) and Handling
Handling: Avoid prolonged or repeated exposure. Avoid breathing dust and contact with

eyes, skin, and clothing.[4]

PPE: Wear standard personal protective equipment, including a lab coat, safety glasses, and

chemical-resistant gloves.[4][8]

Spills: In case of a spill, avoid dust formation. Collect the spilled material in a suitable, closed

container for disposal. Ventilate the area and wash the spill site after material pickup is

complete. Do not allow the substance to enter drains or soil.[4]

First Aid Measures
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[5]

Skin Contact: Immediately wash the affected area with plenty of water. Remove

contaminated clothing.[5]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, removing

contact lenses if present.[5]

Ingestion: If the person is conscious, wash out their mouth with water. Do not induce

vomiting and seek immediate medical attention.[5]
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Diagram 1: General Workflow for Safe Handling of Epigoitrin
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Diagram 1: General Workflow for Safe Handling of Epigoitrin

Storage and Stability
Proper storage is critical to maintain the stability and activity of Epigoitrin.
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Form
Storage
Temperature

Stability
Special
Instructions

References

Solid (Powder) -20°C ≥ 4 years

Store in a cool,

dry, well-

ventilated area.

[3][4]

Stock Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

Protect from

light.

[9]

Stock Solution -20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

Protect from

light.

[9]

Solution Preparation and Solubility
The solubility of Epigoitrin can vary slightly between batches. It is recommended to test

solubility in a small amount of solvent before preparing bulk solutions.

Solubility Profile

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

References

DMSO 5 - 26 mg/mL 38.7 - 201.3 mM [1][3][6]

Water 20 mg/mL 154.8 mM [6]

Ethanol 3 - 5 mg/mL 23.2 - 38.7 mM [3][6]

DMF 2 mg/mL 15.5 mM [3]

PBS (pH 7.2) Insoluble - [3]
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Note: Warming and sonication may be used to aid dissolution in DMSO.[9][10]

Protocol: Preparing a 10 mM Stock Solution in DMSO
Calculate Mass: Determine the required mass of Epigoitrin using the formula: Mass (mg) =

10 mM * Volume (L) * 129.18 ( g/mol ) * 1000 (mg/g) For 1 mL (0.001 L), the required mass

is 1.29 mg.

Weigh: Accurately weigh the calculated amount of solid Epigoitrin.

Dissolve: Add the appropriate volume of fresh, anhydrous DMSO to the solid.

Mix: Vortex or sonicate the solution until the Epigoitrin is completely dissolved.

Store: Aliquot the stock solution into single-use vials and store at -80°C for long-term use or

-20°C for short-term use.[9]

Protocol: Preparing an Oral Suspension for In Vivo Use
For oral administration in animal models, a homogeneous suspension can be prepared.

Vehicle: Prepare a solution of Carboxymethylcellulose sodium (CMC-Na).

Suspension: Add 5 mg of Epigoitrin to 1 mL of the CMC-Na solution.

Homogenize: Mix thoroughly to obtain a homogeneous suspension with a final concentration

of 5 mg/mL.[6]

Experimental Protocols
Epigoitrin has been extensively studied for its antiviral properties, particularly against the

influenza virus.[11][12][13]

Protocol: In Vitro Anti-Influenza (H1N1) Activity Assay
This protocol is designed to assess the ability of Epigoitrin to inhibit H1N1 viral replication in a

stress-induced cell model.[9][14]
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Cell Culture: Seed A549 human lung epithelial cells in a suitable plate format and grow to 50-

60% confluency.

Corticosterone Treatment: To mimic a stress response, treat the cells with corticosterone for

48 hours.

Epigoitrin Treatment: Pre-treat the cells with varying concentrations of Epigoitrin (e.g., 1-

100 µM) for 2 hours.

Viral Infection: Infect the cells with H1N1 virus at a predetermined multiplicity of infection

(MOI) for 1.5-2 hours.

Incubation: Remove the virus-containing medium, wash the cells, and add fresh medium

containing the respective concentrations of Epigoitrin. Incubate for 12-24 hours.

Analysis: Harvest cell lysates and supernatants for analysis.

Viral Replication: Quantify the expression of a viral gene (e.g., Nucleoprotein - NP) using

qRT-PCR.[9]

Infectious Virus Titer: Determine the amount of infectious virus in the supernatant using a

TCID₅₀ assay.[14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1671491?utm_src=pdf-body
https://www.benchchem.com/product/b1671491?utm_src=pdf-body
https://www.benchchem.com/product/b1671491?utm_src=pdf-body
https://www.medchemexpress.com/epigoitrin.html
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00078/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Workflow for In Vitro Anti-Influenza Assay
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Diagram 2: Workflow for In Vitro Anti-Influenza Assay
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Protocol: In Vivo Antiviral Efficacy in a Mouse Model
This protocol evaluates the in vivo efficacy of Epigoitrin in a restraint stress-induced H1N1

infection model.[9][14]

Animal Model: Use a suitable mouse strain (e.g., BALB/c).

Stress Induction: Subject mice to a restraint stress protocol for a specified period.

Drug Administration: Administer Epigoitrin orally (e.g., 88-176 mg/kg/day) for 7 consecutive

days prior to and after infection.[9]

Viral Challenge: Intranasally infect the mice with a lethal or sub-lethal dose of H1N1 virus.

Monitoring: Monitor the mice daily for morbidity (weight loss, clinical symptoms) and mortality

for up to 21 days.[14]

Endpoint Analysis (Day 5 post-infection):

Lung Viral Titer: Euthanize a subset of mice and homogenize lung tissue to determine viral

titers via TCID₅₀ assay.[14]

Histopathology: Fix lung tissues in formalin, embed in paraffin, and stain with H&E to

assess lung injury and inflammation.[14]

Cytokine Analysis: Collect bronchoalveolar lavage fluid (BALF) to measure levels of

inflammatory cytokines (e.g., TNF-α, IL-1β) by ELISA.[15]

Mechanism of Antiviral Action
Studies have shown that Epigoitrin enhances the host's innate immune response to influenza

virus infection through the mitochondrial antiviral signaling (MAVS) pathway.[11][12] Under

stress conditions, the expression of Mitofusin-2 (MFN2) is often elevated, which suppresses

MAVS activity. Epigoitrin treatment reduces the expression of MFN2, thereby liberating MAVS

to signal downstream. This leads to increased production of Type I interferons (IFN-β) and

interferon-inducible transmembrane protein 3 (IFITM3), crucial antiviral effectors that inhibit

viral replication.[11][15]
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Diagram 3: Antiviral Signaling Pathway of Epigoitrin
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Diagram 3: Antiviral Signaling Pathway of Epigoitrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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